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Abstract

Capixyl™ is a biomimetic active complex developed for cosmetic applications, primarily
targeting hair loss and promoting hair health. It is a synergistic blend of a tetrapeptide, Acetyl
Tetrapeptide-3, and a red clover extract (Trifolium Pratense), rich in the isoflavone Biochanin A.
This guide provides an in-depth technical overview of the history, development, and
mechanisms of action of Capixyl, supported by quantitative data from in vitro, ex vivo, and
clinical studies. Detailed experimental protocols for key assays are provided, and signaling
pathways and experimental workflows are visualized through diagrams.

Introduction and Development

Developed by Lucas Meyer Cosmetics, Capixyl™ was designed to address the primary
causes of hair loss, including hormonal dysregulation, inflammation, and the degradation of the
extracellular matrix (ECM) surrounding the hair follicle.[1] The rationale behind its development
was to create a multi-faceted approach to hair care by combining a peptide that stimulates
ECM renewal with a botanical extract known for its 5-a-reductase inhibiting and anti-
inflammatory properties.[1]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12816724?utm_src=pdf-interest
https://www.benchchem.com/product/b12816724?utm_src=pdf-body
https://www.benchchem.com/product/b12816724?utm_src=pdf-body
https://www.benchchem.com/product/b12816724?utm_src=pdf-body
https://www.foligain.nl/media/downloads/Capixyl.pdf
https://www.foligain.nl/media/downloads/Capixyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12816724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Components and Mechanism of Action

Capixyl's efficacy stems from the synergistic action of its two main components: Acetyl
Tetrapeptide-3 and Biochanin A from red clover extract.[1]

o Acetyl Tetrapeptide-3: This biomimetic peptide is derived from a signal peptide that
stimulates tissue remodeling.[2] It directly targets the dermal papilla and surrounding ECM,
promoting the synthesis of key proteins like Collagen Ill, Collagen VII, and Laminin.[1][3] This
leads to improved hair anchoring and an increase in the size of the hair follicle.[2]

» Biochanin A: This potent isoflavone, extracted from red clover, is a natural inhibitor of 5-0-
reductase (type | and Il).[4] By inhibiting this enzyme, Biochanin A modulates the conversion
of testosterone to dihydrotestosterone (DHT), a key hormone implicated in androgenetic
alopecia.[1][4] Additionally, Biochanin A possesses anti-inflammatory properties, reducing the
micro-inflammation that can contribute to hair follicle miniaturization.[1]

The combined action of these components results in a comprehensive approach to mitigating
hair loss and promoting healthier, thicker-looking hair.

Signaling Pathways

The following diagram illustrates the primary signaling pathways modulated by Capixyl's active
components.
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Figure 1: Signaling pathways modulated by Capixyl™.

Quantitative Data from Preclinical and Clinical
Studies

The efficacy of Capixyl™ and its components has been evaluated in a series of in vitro, ex
vivo, and clinical studies. The key quantitative findings are summarized below.

In Vitro Studies
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Ex Vivo Studies
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Clinical Studies

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12816724?utm_src=pdf-body
https://www.benchchem.com/product/b12816724?utm_src=pdf-body
https://www.benchchem.com/product/b12816724?utm_src=pdf-body-href
https://www.benchchem.com/product/b12816724?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12816724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Experimental Protocols
5-a-Reductase Inhibition Assay

This protocol outlines a method for assessing the in vitro inhibition of 5-a-reductase.
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Culture human dermal fibroblasts
on coverslips.

or vehicle control for 3 days.

Gix cells with paraformaldehyde)
Germeabilize cells with Triton X-loo)

Glock with bovine serum albumin (BSA))

'

Incubate with primary antibodies
(anti-Collagen I, anti-Laminin).

C’ reat cells with Acetyl Tetrapeptide-:ﬁ

Wash with PBS.

Incubate with fluorescently-labeled

secondary antibodies.

Wash with PBS.

Mount coverslips on slides with
DAPI-containing mounting medium.

Visualize and capture images using
a fluorescence microscope.

Quantify fluorescence intensity
using image analysis software.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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